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Compound of Interest

Compound Name: (4-Methylphenyl)acetaldehyde

Cat. No.: B094764

Essential Safety and Handling Guide for (4-
Methylphenyl)acetaldehyde

This document provides critical safety, handling, and disposal information for (4-
Methylphenyl)acetaldehyde (CAS 104-09-6), tailored for laboratory and research
professionals. Adherence to these guidelines is essential for ensuring personal safety and
operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

(4-Methylphenyl)acetaldehyde is classified as a hazardous substance. It can cause serious
eye irritation, skin irritation, and may trigger an allergic skin reaction.[1][2] It is also harmful if
swallowed and may cause respiratory irritation.[2] Therefore, stringent adherence to PPE
protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Rationale & Best Practices

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US)

Protects against splashes and

Eye & Face standards. A face shield should vapors that can cause serious
be worn over goggles when eye damage or irritation.[1][2]
there is a significant splash
hazard.[3][4]

Chemical-resistant gloves ) i
o Prevents skin contact, which
(e.g., nitrile, neoprene). A lab o )
) ) can cause irritation and allergic
coat or chemical-resistant ) ]
) reactions.[1][2] Contaminated
Skin & Body apron.[3][4] Long pants and

fully enclosed, chemical-

resistant footwear are required.

[3][5]

clothing should be removed
immediately and washed

before reuse.[2]

Respiratory

All handling should be
performed in a well-ventilated
area, preferably within a

certified chemical fume hood.

[6li71el

Minimizes inhalation of vapors,
which can cause respiratory
tract irritation.[2] If a fume
hood is not available or if
exposure limits may be
exceeded, a NIOSH-approved
respirator with an appropriate
organic vapor cartridge is
necessary.[3][7]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for mitigating risks associated with

(4-Methylphenyl)acetaldehyde.

Experimental Protocol for Safe Handling

1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is operational.[7]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/acetaldehyde-para-methyl-phenoxy-pd180613109708.html
https://pubchem.ncbi.nlm.nih.gov/compound/61006
https://fluorochem.co.uk/product/F065191/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/acetaldehyde-para-methyl-phenoxy-pd180613109708.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://pubchem.ncbi.nlm.nih.gov/compound/61006
https://fluorochem.co.uk/product/F065191/
https://fluorochem.co.uk/product/F065191/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25115.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.carlroth.com/medias/SDB-3004-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxMjd8YXBwbGljYXRpb24vcGRmfGFERXlMMmhsTVM4NU1qTXpOREkwTXpFNE5EazBMMU5FUWw4ek1EQTBYMDFVWDBWT0xuQmtaZ3xhZGI5MjczYjA2MTVmZjE4YTZkNzEzOTY3NWE1NDVhNjhiYTc2YWM3YTAwMmNhZDk2MmQxZTA5ZTg3ODIzYmNl
https://fluorochem.co.uk/product/F065191/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/product/b094764?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[6][7]

o Assemble all necessary equipment and reagents before handling the chemical.

e Don the appropriate PPE as specified in Table 1.

e Ensure all containers are properly labeled.

2. Handling and Usage:

o Conduct all transfers and manipulations of (4-Methylphenyl)acetaldehyde inside the
chemical fume hood.[8]

e Use non-sparking tools and explosion-proof equipment, as the compound may be
combustible.[4][9]

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[4][6][9]

o Keep containers tightly closed when not in use to minimize vapor release.[2][4][6]

e Avoid contact with skin, eyes, and clothing.[6] Avoid breathing any vapors or mists.[4][9]

» Wash hands thoroughly with soap and water immediately after handling.[2]

3. Spill Response:

o Immediately alert personnel in the vicinity and restrict access to the area.

o Eliminate all ignition sources.[7]

o Wearing full PPE, including respiratory protection if necessary, contain the spill.

o Absorb the spilled material with an inert, non-combustible absorbent such as sand,
diatomite, or universal binders.[8][9]

o Collect the absorbed material and spill debris into a designated, sealable hazardous waste
container.[7]

o Clean the spill area thoroughly.

Storage and Disposal Plan

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[2][4][6] The container must be kept tightly closed.[2] Store in a locked cabinet or designated
secure area.[2][9]

o Disposal: All waste, including empty containers and contaminated materials, must be treated
as hazardous waste.[8] Dispose of contents and containers in accordance with all local,
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regional, and national regulations.[2][8] Do not allow the chemical to enter drains or
waterways.[8]

Safe Handling Workflow

1. Preparation
- Verify fume hood & safety showers
- Don full PPE (goggles, gloves, lab coat)
- Assemble materials

;

2. Chemical Handling
- Work inside fume hood
- Use non-sparking tools
- Keep container closed

\
\

\\I\f spill happens
\

3. Post-Handling
- Securely close & store chemical
- Clean work area
- Doff PPE correctly

Spill Response Protocol
- Alert others & restrict area
- Eliminate ignition sources
- Absorb with inert material
- Collect for hazardous disposal

Contain & clean

4. Waste Disposal
- Collect all waste in labeled,
sealed hazardous waste container
- Dispose via official channels

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (4-Methylphenyl)acetaldehyde.
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Chemical and Physical Properties

Understanding the properties of (4-Methylphenyl)acetaldehyde is fundamental to its safe
handling and storage.

Table 2: Physicochemical Data for (4-Methylphenyl)acetaldehyde

Property Value Source(s)
CAS Number 104-09-6 [1][10][11]
Molecular Formula CoH100 [1][1oq1a]12]
Molecular Weight 134.18 g/mol [1][11]
Appearance Colorless liquid or solid [11]

Boiling Point 221-222 °C (at 760 mm Hg) [11][13]
Melting Point 40 °C [11][13]

Flash Point 109.5 °C [11]

N Insoluble in water; Soluble in
Solubility ) [1]
oils and ethanol

p-Tolylacetaldehyde, 4-
Synonyms [12][14]
Methylbenzeneacetaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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